4-(Pentyloxy)-3-(propan-2-yl)benzene-1-sulfonamide

• IUPAC Name: 4-pentoxy-3-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C14H23NO3S/c1-4-5-6-9-18-14-8-7-12(19(15,16)17)10-13(14)11(2)3/h7-8,10-11H,4-6,9H2,1-3H3,(H2,15,16,17)
• InChI Key: FNUPDFSDHYOOKT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC1=C(C=C(C=C1)S(=O)(=O)N)C(C)C
• Molecular Formula: C14H23NO3S
• Molecular Weight: 285.40 g/mol

Description

4-(Pentyloxy)-3-(propan-2-yl)benzene-1-sulfonamide, also known as PPS, is a sulfonamide compound that has been studied for its potential use in various scientific research applications. This compound is synthesized using a specific method and has been shown to have a mechanism of action that affects biochemical and physiological processes in the body. In

Scientific Research Applications

Synthesis and Chemical Properties

Green and Efficient Synthesis : A novel method involving a domino dehydrogenation-condensation-hydrogenation sequence of alcohols and sulfonamides has been developed, showcasing an environmentally benign synthesis of carbon-nitrogen bonds. This process utilizes a nanostructured catalyst, allowing for efficient recycling and high yields, often exceeding 80% (Shi et al., 2009).

Synthetic Techniques and Characterization : Research into the synthesis of sulfonamide compounds, such as 4-methyl-N-(naphthalene-1-yl)benzene sulfonamide, has been detailed, including characterization through various spectroscopic methods and theoretical studies to understand their molecular geometry and properties (Sarojini et al., 2012).

Biological Applications

Antimicrobial Activities : The antimicrobial potential of novel sulfonate derivatives has been explored, revealing that compounds such as 4-(4-carboxypyridinium-1-yl)butane-1-sulfonate show high activity against various strains of bacteria and fungi. This study underscores the relevance of sulfonamide derivatives in developing new antimicrobial agents (Fadda et al., 2016).

Carbonic Anhydrase Inhibition : Sulfonamide inhibitors have been identified as potent inhibitors of carbonic anhydrase isoenzymes, demonstrating the importance of these compounds in therapeutic applications, including the treatment of conditions where inhibition of carbonic anhydrase is beneficial (Supuran et al., 2013).

Theoretical Studies

Molecular Modeling and DFT Analysis : Comprehensive studies including Density Functional Theory (DFT) analysis, Natural Bond Orbital (NBO) analysis, and Non-Linear Optical (NLO) properties have been conducted to understand the electronic structure, stability, and potential applications of sulfonamide compounds in materials science (Sarojini et al., 2013).